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Compound of Interest

5-((tert-
Compound Name:
Butyldimethyisilyl)oxy)pentanal

Cat. No.: B1311646

Essential Safety and Handling Guide: 5-((tert-
Butyldimethylsilyl)oxy)pentanal

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate and essential safety, operational, and disposal information for
handling 5-((tert-Butyldimethylsilyl)oxy)pentanal. Adherence to these procedures is critical
for ensuring laboratory safety and maintaining the integrity of your research.

Hazard Identification and Safety Data

5-((tert-Butyldimethylsilyl)oxy)pentanal is a combustible liquid that can cause skin, eye, and
respiratory irritation. It may also be harmful if swallowed.[1] The following table summarizes key
safety and physical property data.
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Property Value Source
Molecular Formula C11H2402Si [1112]
Molecular Weight 216.39 g/mol [1][2]
Appearance Colorless liquid [2][3]
Boiling Point 241.2 £ 23.0 °C at 760 mmHg [2]
Flash Point 82.9+18.2 °C [2]
Density 0.9+0.1g/cm3 [2]

H227: Combustible liquidH302:
Harmful if swallowedH315:
Causes skin irritationH319:

GHS Hazard Statements ) [1]
Causes serious eye
irritationH335: May cause

respiratory irritation

P261: Avoid breathing
dust/fume/gas/mist/vapors/spr
ayP280: Wear protective
gloves/protective clothing/eye
protection/face
protectionP305+P351+P338:
IF IN EYES: Rinse cautiously

with water for several minutes.

GHS Precautionary
Statements

Remove contact lenses, if
present and easy to do.

Continue rinsing.

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is mandatory when handling this compound. The following table
outlines the required PPE for various tasks.
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Task Required PPE

Receiving and Storage - Safety glasses- Nitrile gloves (single use)

- Chemical splash goggles- Face shield- Lab
Weidhi d Aliguoti coat- Nitrile gloves (double gloving
eighing and Aliquotin
gning q g recommended)- Work in a certified chemical

fume hood

- Chemical splash goggles- Face shield- Flame-
] retardant lab coat- Neoprene or butyl rubber
Experimental Use o ) B
gloves over nitrile gloves- Work in a certified

chemical fume hood

- Chemical splash goggles- Face shield-

Chemical-resistant apron or coveralls- Heavy-
Spill Cleanup duty chemical-resistant gloves (e.g., butyl

rubber)- Respiratory protection may be required

depending on the spill size

] - Chemical splash goggles- Lab coat- Nitrile
Waste Disposal
gloves

Glove Selection: While disposable nitrile gloves offer splash protection, for prolonged contact or
immersion, more robust gloves are necessary.[4][5] Nitrile gloves have shown good resistance
to weak acids and some organic solvents but are less effective against certain ketones and
aromatic hydrocarbons.[5][6] For handling larger quantities or during reactions, consider using
neoprene or butyl rubber gloves, which offer broader chemical resistance.[7] Always inspect
gloves for any signs of degradation or puncture before use.

Operational Plan: Step-by-Step Handling
Procedures

Due to the presence of a silyl ether, this compound is likely sensitive to moisture and should be
handled under an inert atmosphere (e.g., nitrogen or argon) to prevent degradation.

Receiving and Storage
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 Inspection: Upon receipt, visually inspect the container for any signs of damage or leakage.

o Storage: Store the container in a cool, dry, and well-ventilated area, away from sources of
ignition and incompatible materials such as strong oxidizing agents. The compound should
be stored under an inert atmosphere.[3]

 Inert Atmosphere: If the compound is not packaged under an inert atmosphere, it is
recommended to flush the headspace of the container with nitrogen or argon before sealing.

Weighing and Aliquoting

o Preparation: This procedure must be performed in a certified chemical fume hood. Ensure all
necessary equipment, including a calibrated balance, clean and dry glassware, and
appropriate PPE, is readily available.

 Inert Atmosphere Transfer: To maintain an anhydrous environment, use Schlenk line
techniques or a glove box for weighing and aliquoting.

» Syringe Transfer: For liquid transfers, use a clean, dry syringe and needle.
o Purge the syringe with an inert gas (nitrogen or argon) before drawing the liquid.

o Puncture the septum of the storage container with the needle and withdraw the desired
amount.

o Dispense the liquid into the reaction vessel, which should also be under an inert
atmosphere.

e Sealing: After aliquoting, ensure the storage container is securely sealed and the headspace
is flushed with an inert gas.

Experimental Use

o Reaction Setup: All reactions should be carried out in a certified chemical fume hood.
Glassware should be oven-dried and cooled under a stream of inert gas before use.

 Inert Atmosphere: Maintain a positive pressure of an inert gas throughout the experiment to
prevent the ingress of air and moisture.[8]
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o Temperature Control: Be aware of any exothermic potential of the reaction and have
appropriate cooling baths ready.

e Quenching: At the end of the reaction, quench any unreacted reagents carefully with an
appropriate quenching agent.

Disposal Plan

o Waste Collection: Collect all waste containing 5-((tert-Butyldimethylsilyl)oxy)pentanal,
including contaminated solvents, reaction residues, and disposable labware, in a dedicated,
properly labeled hazardous waste container.

» Waste Segregation: Do not mix organosilicon waste with other chemical waste streams
unless it is known to be compatible.

» Disposal Method: The primary recommended disposal method for organosilicon compounds
is incineration at a licensed hazardous waste facility.[9] Chemical recycling through
depolymerization is an emerging alternative.[9][10]

» Regulatory Compliance: All waste disposal must be conducted in strict accordance with
local, state, and federal regulations. Contact your institution's Environmental Health and
Safety (EHS) department for specific guidance.

Emergency Procedures

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek immediate medical attention.

o Skin Contact: Immediately wash skin with soap and plenty of water for at least 15 minutes.
Remove contaminated clothing and shoes. Seek medical attention if irritation persists.

 Inhalation: Remove to fresh air. If not breathing, give artificial respiration. If breathing is
difficult, give oxygen. Seek medical attention.

e Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious
person. Rinse mouth with water. Seek immediate medical attention.
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o Spill: Evacuate the area. Wear appropriate PPE. Absorb the spill with an inert, non-
combustible material (e.g., vermiculite, sand). Collect the absorbed material into a sealed
container for disposal. Ventilate the area and wash the spill site after material pickup is
complete.

Workflow Diagram

The following diagram illustrates the key stages of handling 5-((tert-
Butyldimethylsilyl)oxy)pentanal safely.
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Caption: Workflow for Safe Handling of 5-((tert-Butyldimethylsilyl)oxy)pentanal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

© 2025 BenchChem. All rights reserved. 8/9 Tech Support


https://www.benchchem.com/product/b1311646?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/5-_tert-Butyldimethylsilyl_oxy_pentanal
https://pubchem.ncbi.nlm.nih.gov/compound/5-_tert-Butyldimethylsilyl_oxy_pentanal
https://wap.guidechem.com/dictionary/en/87184-80-3.html
https://enao.lookchem.com/404.aspx
https://www.ansell.com/us/en/faq/are-nitrile-gloves-chemical-resistant
https://sgnitrilegloves.com/nitrile-glove-chemical-resistance-guide/
https://www.gloves.com/blogs/resources/nitrile-gloves-chemical-resistance-guide
https://www.esafetysupplies.com/blogs/news/the-complete-guide-to-chemical-resistant-gloves-materials-and-applications
https://www.chemistryviews.org/details/education/3728881/Tips_and_Tricks_for_the_Lab_Air-Sensitive_Techniques_1/
https://www.chemistryviews.org/details/education/3728881/Tips_and_Tricks_for_the_Lab_Air-Sensitive_Techniques_1/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11314909/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11314909/
https://www.mdpi.com/2073-4360/14/23/5170
https://www.benchchem.com/product/b1311646#personal-protective-equipment-for-handling-5-tert-butyldimethylsilyl-oxy-pentanal
https://www.benchchem.com/product/b1311646#personal-protective-equipment-for-handling-5-tert-butyldimethylsilyl-oxy-pentanal
https://www.benchchem.com/product/b1311646#personal-protective-equipment-for-handling-5-tert-butyldimethylsilyl-oxy-pentanal
https://www.benchchem.com/product/b1311646#personal-protective-equipment-for-handling-5-tert-butyldimethylsilyl-oxy-pentanal
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1311646?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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